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Compound of Interest

Compound Name: 1T7Z-01

Cat. No.: B15621756

Essential Safety and Handling Guide for lITZ-01

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of ITZ-01. The following procedures are designed to ensure the
safety of laboratory personnel and to provide a clear framework for the operational
management of this potent lysosomotropic autophagy inhibitor.

IITZ-01 is a synthetic compound with significant biological activity, demonstrating potent
anticancer properties by inhibiting autophagy.[1][2][3] Due to its cytotoxic potential, adherence
to strict safety protocols is mandatory to minimize exposure risks.

Physical and Chemical Properties

A summary of the key physical and chemical properties of ITZ-01 is provided in the table
below. This information is critical for safe handling, storage, and experimental planning.
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Property Value

CAS Number 1807988-47-1

Molecular Formula C26H23FNsO

Molecular Weight 482.5 Da

Purity >98%

Form Solid

Solubility Soluble in DMSO to >100 mM
Storage Store at -20°C

Personal Protective Equipment (PPE)

The following table outlines the required personal protective equipment for handling ITZ-01.
The selection of PPE is based on a risk assessment of the procedures to be performed.

PPE Level Equipment

- Nitrile gloves- Laboratory coat- Safety glasses
Standard o )

with side shields

- Double-gloving (nitrile)- Disposable gown-
Elevated

Chemical splash goggles or face shield

Operational Plan: Step-by-Step Guidance
Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verification: Confirm that the compound name and CAS number on the label match the order
specifications.

o Storage: Store the compound in its original, tightly sealed container at -20°C in a designated
and clearly labeled area for potent compounds.
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Preparation of Solutions

All procedures involving the handling of solid ITZ-01 or concentrated stock solutions should be
performed in a certified chemical fume hood.

o Pre-use Check: Ensure the chemical fume hood is functioning correctly.

e Donning PPE: At a minimum, wear standard PPE. For handling larger quantities or for
extended procedures, elevated PPE is required.

» Weighing: Use a dedicated, calibrated analytical balance within the fume hood. Handle the
solid with care to avoid generating dust.

e Dissolving: Slowly add the solid to the solvent (e.g., DMSO) in a suitable container. Cap and
vortex until fully dissolved.

» Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and your initials.

Experimental Use

e Working Solutions: Prepare working dilutions from the stock solution within the chemical
fume hood.

e Cell Culture and In Vivo Studies: When adding the compound to cell cultures or
administering it to animals, wear appropriate PPE. Be mindful of potential aerosol
generation.

 Incubation: Incubate treated cells or house treated animals in designated and clearly labeled
incubators or housing areas.

Disposal Plan

Proper disposal of lITZ-01 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

e Solid Waste:
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o Collect all disposable materials that have come into contact with lITZ-01 (e.g., pipette tips,
tubes, gloves, gowns) in a dedicated, clearly labeled hazardous waste bag.

o Seal the bag when it is three-quarters full.

o Dispose of the sealed bag according to your institution's chemical waste disposal
procedures.

e Liquid Waste:

o Collect all liquid waste containing IITZ-01 (e.g., unused solutions, cell culture media) in a
clearly labeled, leak-proof hazardous waste container.

o Keep the container sealed when not in use.

o Dispose of the liquid waste container through your institution's chemical waste
management service.

Visual Guides
Experimental Workflow for Handling 1ITZ-01
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Caption: A flowchart illustrating the key steps for safely handling IITZ-01 from receipt to
disposal.
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Caption: A simplified diagram showing IITZ-01's inhibitory effect on lysosomal function, a key
step in autophagy.

PPE Selection Logic
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Handling IITZ-01?
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Caption: A decision tree for selecting the appropriate level of Personal Protective Equipment
(PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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